Cas no 2648918-07-2 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid
• CAS No: 2648918-07-2
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6187537
• PubChem ID: 165561001
• Update Time: 2025-10-16

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbutanamido]propanoic acid
• 2648918-07-2
• EN300-1503111

• Inchi： 1S/C24H28N2O5/c1-14(22(27)26(4)16(3)23(28)29)15(2)25-24(30)31-13-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,14-16,21H,13H2,1-4H3,(H,25,30)(H,28,29)/t14?,15?,16-/m0/s1
• InChI Key： WUZAEVZINAPRTQ-GPANFISMSA-N
• SMILES： O(C(NC(C)C(C)C(N(C)[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid (CAS No. 2648918-07-2)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid (CAS No. 2648918-07-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the development of novel therapeutic agents and advanced biotechnological applications.

The structure of this compound is characterized by a (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group attached to the amino group, which is a common strategy used to prevent premature reactivity during synthetic processes. The presence of the Fmoc group ensures that the amino functionality remains inert until it is selectively deprotected, allowing for precise control over the chemical reactions involved in the synthesis of complex molecules.

The (2S)-configuration of the compound indicates that it possesses a chiral center, which is essential for its biological activity. Chirality is a critical factor in drug design, as enantiomers can exhibit significantly different pharmacological properties. The (S)-enantiomer of this compound is particularly important in many therapeutic applications due to its enhanced bioavailability and reduced side effects compared to its racemic counterpart.

Recent studies have highlighted the potential of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Moreover, researchers at the University of California have explored the use of this compound in the development of peptide-based therapeutics. The Fmoc protection strategy allows for the sequential addition of amino acids to form complex peptides with high purity and yield. This approach has been particularly useful in the synthesis of peptides for cancer immunotherapy, where precise control over peptide structure is crucial for eliciting an effective immune response.

In addition to its therapeutic potential, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid has also been investigated for its role in drug delivery systems. The compound's unique structure enables it to be incorporated into nanocarriers, such as liposomes and polymeric nanoparticles, which can enhance drug solubility and stability while minimizing toxicity. This makes it an attractive option for targeted drug delivery in various diseases, including cancer and neurodegenerative disorders.

The synthesis of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid involves several well-established chemical reactions. The first step typically involves the protection of the amino group using Fmoc chloride, followed by the coupling of the protected amino acid with an appropriate carboxylic acid using a coupling agent such as HATU or EDC·HCl. The final step involves deprotection under mild conditions to yield the desired product.

One of the key challenges in working with this compound is maintaining its stability during storage and handling. To address this issue, researchers have developed various strategies, including the use of inert atmospheres and controlled temperature conditions. These measures ensure that the compound remains active and retains its desired properties throughout its lifecycle.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidopropanoic acid (CAS No. 2648918-07-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for developing novel therapeutic agents and improving drug delivery systems. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing medical treatments and improving patient outcomes.